BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
2-(Benzo[d]isoxazol-3-yl)ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Benzo[DJisoxazol-3-YL)ethanol

Cat. No.: B1279936

DISCLAIMER: Publicly available experimental data on the solubility and stability of 2-
(Benzo[d]isoxazol-3-yl)ethanol is limited. This guide provides a framework based on
standard methodologies in pharmaceutical sciences. The quantitative data presented herein is
illustrative and should be replaced with experimentally determined values.

Introduction

2-(Benzo[d]isoxazol-3-yl)ethanol is a heterocyclic compound with potential applications in
pharmaceutical and materials science. A thorough understanding of its solubility and stability is
paramount for its development and application, ensuring optimal formulation, storage, and
therapeutic efficacy. This document outlines the core physicochemical properties of 2-
(Benzo[d]isoxazol-3-yl)ethanol, focusing on its solubility in various media and its stability
under different environmental conditions.

Compound Profile

Basic information for 2-(Benzo[d]isoxazol-3-yl)ethanol is provided below.
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Identifier Value

IUPAC Name 2-(1,2-benzoxazol-3-yl)ethanol[1]
CAS Number 57148-90-0[1][2]

Molecular Formula C9HONO2[2][3]

Molecular Weight 163.17 g/mol [2][3]

Canonical SMILES C1=CC=C2C(=C1)C(=N0O2)CCOI1][3]

Solubility Profile

The solubility of a compound is a critical determinant of its absorption and distribution. The
following sections detail the solubility of 2-(Benzo[d]isoxazol-3-yl)ethanol in various solvents.

Aqueous Solubility

The solubility in agueous media at different pH values is a key parameter for predicting in vivo
behavior.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.guidechem.com/encyclopedia/es/2-benzo-d-isoxazol-3-yl-ethano-dic530824.html
https://www.guidechem.com/encyclopedia/es/2-benzo-d-isoxazol-3-yl-ethano-dic530824.html
https://www.chemshuttle.com/building-blocks/heterocyclics/benzoxazoles/2-benzo-d-isoxazol-3-yl-ethanol.html
https://www.chemshuttle.com/building-blocks/heterocyclics/benzoxazoles/2-benzo-d-isoxazol-3-yl-ethanol.html
https://labshake.com/product/966ba863-f47f-4350-b0c2-f36fd2c0a288/-2--BENZO-D-ISOXAZOL-3-YL-ETHANOL
https://www.chemshuttle.com/building-blocks/heterocyclics/benzoxazoles/2-benzo-d-isoxazol-3-yl-ethanol.html
https://labshake.com/product/966ba863-f47f-4350-b0c2-f36fd2c0a288/-2--BENZO-D-ISOXAZOL-3-YL-ETHANOL
https://www.guidechem.com/encyclopedia/es/2-benzo-d-isoxazol-3-yl-ethano-dic530824.html
https://labshake.com/product/966ba863-f47f-4350-b0c2-f36fd2c0a288/-2--BENZO-D-ISOXAZOL-3-YL-ETHANOL
https://www.benchchem.com/product/b1279936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

pH Temperature (°C) Solubility (mg/mL) Method
2.0 (0.01 N HCI) 25 Data not available HPLC-UV
4.5 (Acetate Buffer) 25 Data not available HPLC-UV
6.8 (Phosphate )

25 Data not available HPLC-UV
Buffer)
7.4 (Phosphate )

25 Data not available HPLC-UV
Buffer)
2.0 (0.01 N HCI) 37 Data not available HPLC-UV
4.5 (Acetate Buffer) 37 Data not available HPLC-UV
6.8 (Phosphate )

37 Data not available HPLC-UV
Buffer)
7.4 (Phosphate i

37 Data not available HPLC-UV

Buffer)

Solubility in Organic and Pharmaceutical Solvents

Solubility in common organic and pharmaceutical solvents is essential for developing
formulations.

Solvent Temperature (°C) Solubility (mg/mL)
Methanol 25 Data not available
Ethanol 25 Data not available
Isopropanol 25 Data not available
Acetonitrile 25 Data not available
Dimethyl Sulfoxide (DMSO) 25 Data not available
Polyethylene Glycol 400 (PEG )

400) 25 Data not available
Propylene Glycol 25 Data not available
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Stability Profile

Stability studies are crucial for determining the shelf-life and storage conditions of a compound.
Chemical suppliers suggest storing 2-(Benzo[d]isoxazol-3-yl)ethanol at -20°C, which may
indicate potential instability at higher temperatures[?2].

Solid-State Stability

The stability of the solid form was assessed under accelerated conditions.

Total Degradants

Condition Duration (Weeks) Assay (%) (%)
0
40°C/ 75% RH 4 Data not available Data not available
60°C 4 Data not available Data not available
Photostability (ICH ) )
Data not available Data not available
Q1B)
Solution-State Stability
The stability in solution was evaluated at various pH values.
. Assay (%)
pH Temperature (°C) Duration (Hours) L
Remaining
2.0 (0.01 N HCI) 25 24 Data not available
7.4 (Phosphate )
25 24 Data not available
Buffer)
10.0 (Carbonate )
25 24 Data not available

Buffer)

Experimental Protocols

Detailed methodologies for the key experiments are provided below.
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Aqueous Solubility (Shake-Flask Method)

o Preparation: An excess amount of 2-(Benzo[d]isoxazol-3-yl)ethanol is added to vials
containing aqueous buffers of different pH values (2.0, 4.5, 6.8, and 7.4).

o Equilibration: The vials are sealed and agitated in a temperature-controlled shaker bath at
25°C and 37°C for 24 hours to ensure equilibrium is reached.

o Sampling and Analysis: After 24 hours, the suspensions are filtered through a 0.45 um filter
to remove undissolved solids. The filtrate is then diluted appropriately and analyzed by a
validated HPLC-UV method to determine the concentration of the dissolved compound.

Solid-State Stability (ICH Q1A(R2))

o Sample Preparation: A sufficient amount of solid 2-(Benzo[d]isoxazol-3-yl)ethanol is placed
in controlled environment stability chambers.

o Storage Conditions: Samples are stored under accelerated conditions: 40°C/75% relative
humidity (RH) and 60°C. For photostability, samples are exposed to light providing an overall
illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of
not less than 200-watt hours/square meter.

e Analysis: At predetermined time points (e.g., 1, 2, and 4 weeks), samples are withdrawn and
analyzed by a validated stability-indicating HPLC method to determine the potency and the
formation of any degradation products.

Solution-State Stability

o Sample Preparation: A stock solution of 2-(Benzo[d]isoxazol-3-yl)ethanol is prepared in a
suitable organic solvent (e.g., acetonitrile) and then diluted into aqueous buffers of different
pH values (e.g., 2.0, 7.4, and 10.0) to a final concentration within the linear range of the
HPLC assay.

e |ncubation: The solutions are stored at 25°C.

e Analysis: Aliquots are taken at various time points (e.g., 0, 2, 4, 8, and 24 hours) and
immediately analyzed by a validated HPLC method to determine the percentage of the
compound remaining.
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Visualizations
Experimental Workflow Diagrams

The following diagrams illustrate the workflows for the experimental protocols described above.

Aqueous Solubility Workflow

Add excess compound to buffer

'

Equilibrate at 25°C / 37°C for 24h

'

Filter suspension

'

Analyze filtrate by HPLC-UV

'

Determine solubility

Click to download full resolution via product page

Caption: Workflow for AqQueous Solubility Determination.
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Solid-State Stability Workflow

Place solid compound in
stability chambers

'

Store at 40°C/75% RH, 60°C,
and under ICH light conditions

'

Withdraw samples at
t=0, 1, 2, 4 weeks

l

Analyze by stability-indicating
HPLC method

:

Assess potency and degradation

Click to download full resolution via product page

Caption: Workflow for Solid-State Stability Testing.
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Solution-State Stability Workflow

Dissolve compound in
buffers (pH 2.0, 7.4, 10.0)

'

Store at 25°C

'

Take aliquots at
t=0, 2, 4, 8, 24h

'

Analyze by HPLC

'

Determine % remaining
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Caption: Workflow for Solution-State Stability Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. labshake.com [labshake.com]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
(Benzo[d]isoxazol-3-yl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279936#2-benzo-d-isoxazol-3-yl-ethanol-solubility-
and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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